Cas no 84328-80-3 (Cyclosporin A, 2-D-serine-)
Cyclosporin A, 2-D-serine- structure
Product Name:Cyclosporin A, 2-D-serine-
CAS No:84328-80-3
MF:C62H111N11O13
MW:1218.6106569767
CID:6641693
Update Time:2024-01-29
Cyclosporin A, 2-D-serine- Chemical and Physical Properties
Names and Identifiers
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- Cyclosporin A, 2-D-serine-
-
- Inchi: 1S/C62H111N11O13/c1-24-26-27-40(15)52(76)51-56(80)64-42(25-2)57(81)67(17)32-48(75)68(18)44(28-34(3)4)55(79)66-49(38(11)12)61(85)69(19)45(29-35(5)6)54(78)63-41(16)53(77)65-43(33-74)58(82)70(20)46(30-36(7)8)59(83)71(21)47(31-37(9)10)60(84)72(22)50(39(13)14)62(86)73(51)23/h24,26,34-47,49-52,74,76H,25,27-33H2,1-23H3,(H,63,78)(H,64,80)(H,65,77)(H,66,79)/b26-24+/t40-,41+,42+,43-,44+,45+,46+,47+,49+,50+,51+,52-/m1/s1
- InChI Key: XTOOIDKKNGZCBH-WSLSKZGMSA-N
- SMILES: [C@@H]([C@@]1([H])C(N[C@H](C(N(CC(N([C@H](C(N[C@]([H])(C(N([C@H](C(=O)N[C@@H](C)C(=O)N[C@H](CO)C(=O)N(C)[C@@]([H])(CC(C)C)C(=O)N(C)[C@@H](CC(C)C)C(=O)N(C)[C@@]([H])(C(C)C)C(=O)N1C)CC(C)C)C)=O)C(C)C)=O)CC(C)C)C)=O)C)=O)CC)=O)(O)[C@H](C)C/C=C/C
Experimental Properties
- Density: 1.030±0.06 g/cm3(Predicted)
- Boiling Point: 1319.2±65.0 °C(Predicted)
- pka: 13.32±0.70(Predicted)
Cyclosporin A, 2-D-serine- Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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